Cas no 859209-91-9 (Phosphonic acid, [[2-(2,6-diamino-9H-purin-9-yl)ethoxy]methyl]-,monophenyl ester)

• Product Name: Phosphonic acid, [[2-(2,6-diamino-9H-purin-9-yl)ethoxy]methyl]-,monophenyl ester
• CAS No: 859209-91-9
• MF: C₁₄H₁₇N₆O₄P
• MW: 364.296342611313
• CID: 1843331
• Update Time: 2024-11-26

Phosphonic acid, [[2-(2,6-diamino-9H-purin-9-yl)ethoxy]methyl]-,monophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[2-(2,6-diamino-9H-purin-9-yl)ethoxy]methyl]-,monophenyl ester
• Phosphonic acid, [[2-(2,6-diamino-9H-purin-9-yl)ethoxy]methyl]-, monophenyl ester (9CI)

• Inchi： 1S/C14H17N6O4P/c15-12-11-13(19-14(16)18-12)20(8-17-11)6-7-23-9-25(21,22)24-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,21,22)(H4,15,16,18,19)
• InChI Key： BWOAHBBPCQKHRP-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)OC1=CC=CC=C1)OCCN1C2C(N=C1)=C(N)N=C(N)N=2

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 701.4±70.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)